Cas no 163564-57-6 (9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-)
163564-57-6 structure
Product Name:9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-
CAS No:163564-57-6
MF:C18H16O6
MW:328.316045761108
CID:204880
Update Time:2024-03-01
9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-
- 9H-Xanthen-9-one,2-(1,1-dimethyl-2-propenyl)-1,4,5,6-tetrahydroxy- (9CI)
- Subelliptenone F
-
- Inchi: 1S/C18H16O6/c1-4-18(2,3)9-7-11(20)17-12(14(9)22)13(21)8-5-6-10(19)15(23)16(8)24-17/h4-7,19-20,22-23H,1H2,2-3H3
- InChI Key: DUEPHQIDRAQTIM-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(O)=C(O)C=C2)OC2=C1C(O)=C(C(C)(C)C=C)C=C2O
Computed Properties
- Exact Mass: 328.09468
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- XLogP3: 3.329
Experimental Properties
- PSA: 107.22
9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
163564-57-6 (9H-Xanthen-9-one,2-(1,1-dimethyl-2-propen-1-yl)-1,4,5,6-tetrahydroxy-) Related Products
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